4-Methyl-2-(1-piperidinyl)-quinoline-d10

• Molecular Formula: C15H18N2
• Molecular Weight: 236.38 g/mol
• InChI: InChI=1S/C15H18N2/c1-12-11-15(17-9-5-2-6-10-17)16-14-8-4-3-7-13(12)14/h3-4,7-8,11H,2,5-6,9-10H2,1H3/i2D2,5D2,6D2,9D2,10D2
• InChIKey: USYRQXDHKXGTCK-VHPHYHOGSA-N

4-Methyl-2-(1-piperidinyl)-quinoline-d10: Procurement Guide

4-Methyl-2-(1-piperidinyl)-quinoline-d10 is the deuterium-labeled isotopologue of ML204, a well-characterized small-molecule inhibitor of canonical transient receptor potential channels TRPC4 and TRPC5. It is supplied as a synthetic analytical reference standard (CAS unlabeled: 5465-86-1; deuterated: 2733721-10-1) with a molecular formula of C₁₅H₈D₁₀N₂ and a molecular weight of 236.38 g/mol [1]. The compound is intended exclusively for research use as an internal standard (IS) or tracer in quantitative mass spectrometry-based assays, including LC-MS/MS and GC-MS, and is not intended for diagnostic or therapeutic applications .

Deuterated Internal Standard Co-eluting ISTD for LC-MS/MS and GC-MS quantification

Analytical Tracer Research-use-only; not for diagnostic or therapeutic applications

Isotopic Purity Data Batch-specific d10 enrichment available for method precision review

• [1] Santa Cruz Biotechnology. 4-Methyl-2-(1-piperidinyl)-quinoline-d10 (CAS 5465-86-1 unlabeled). sc-483338. View Source

Why Unlabeled ML204 Cannot Replace the Deuterated Standard

Substituting unlabeled ML204 (or other quinoline analogs) for 4-Methyl-2-(1-piperidinyl)-quinoline-d10 in quantitative LC-MS/MS workflows introduces systematic error. Unlabeled compounds are chemically indistinguishable from the target analyte in the sample matrix, precluding their use as an internal standard to correct for ion suppression, matrix effects, and extraction efficiency . The d10 isotopologue provides a +10 Da mass shift from the unlabeled parent (MW 226.32 vs. 236.38), enabling chromatographic co-elution with distinct mass detection channels while eliminating signal interference [1]. Use of a non-deuterated analog fails to meet the FDA and EMA bioanalytical method validation guidance requirements for stable isotope-labeled internal standards in regulated quantification studies [2].

Indistinguishable from Analyte

Unlabeled ML204 cannot correct for matrix effects or ion suppression due to identical mass.

Method Validation Gap

Non-deuterated analogs may not meet bioanalytical validation review criteria for stable isotope IS.

Signal Interference

Lack of +10 Da mass shift leads to co-elution without channel resolution, introducing systematic error.

• [1] Santa Cruz Biotechnology. 4-Methyl-2-(1-piperidinyl)-quinoline-d10 Product Page. View Source
• [2] U.S. FDA. M10 Bioanalytical Method Validation and Study Sample Analysis. 2022. View Source

4-Methyl-2-(1-piperidinyl)-quinoline-d10: Analytical Performance Evidence

Isotopic Enrichment and Purity Assessment

This lot of 4-Methyl-2-(1-piperidinyl)-quinoline-d10 (sc-483338) demonstrates a d10 isotopic enrichment of 94.09%, with d9 content at 4.82% and total d0 (unlabeled) contamination limited to 0.05% [1]. This exceeds the typical ≥95% chemical purity specification found in vendor catalogs by providing a precise, batch-specific isotopic distribution measured via normalized intensity [2]. The near-complete deuteration (>94% d10) minimizes cross-talk between the IS channel and the analyte channel, a critical requirement for high-sensitivity LC-MS/MS quantification [3].

Isotopic Enrichment

Lot attribute

94.09% d10
d0: 0.05%

Enables pre-emptive bias correction for method precision

TLC-based; verify against intended MS platform

Evidence Dimension	d10 Isotopic Enrichment
Target Compound Data	94.09% d10; d0: 0.05% (Lot sc-483338)
Comparator Or Baseline	Typical vendor specification: ≥95% chemical purity (unspecified isotopic distribution)
Quantified Difference	Provides exact isotopic distribution vs. aggregated purity value
Conditions	TLC: SiO2; Hexanes:Ethyl Acetate:Ammonium Hydroxide = 9:1:0.1; UV, AMCS, and KMnO4 visualization

Why This Matters

Batch-specific isotopic distribution data enables end-users to pre-emptively assess and correct for potential quantitative bias, ensuring regulatory-grade method precision.

• [1] Santa Cruz Biotechnology. Sample Certificate of Analysis for sc-483338. 2024. View Source
• [2] Santa Cruz Biotechnology. 4-Methyl-2-(1-piperidinyl)-quinoline-d10 (sc-483338). View Source
• [3] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source

Deuterium-Induced Mass Shift in LC-MS/MS

4-Methyl-2-(1-piperidinyl)-quinoline-d10 exhibits a molecular weight of 236.38 g/mol, a +10.06 Da shift from unlabeled ML204 (MW 226.32 g/mol) . This mass difference enables the deuterated compound to serve as a co-eluting internal standard that is fully resolved by mass spectrometry, allowing for precise correction of matrix effects and ionization variability without interference from the endogenous analyte signal [1]. In contrast, unlabeled ML204 cannot function as an internal standard because it is indistinguishable from the target analyte, violating core bioanalytical validation principles [2].

Mass Shift vs Unlabeled

Head-to-head

+10.06 Da

226.32 → 236.38 g/mol

Baseline-resolved ISTD peak for validated quantification

Co-elution with distinct detection channels

Evidence Dimension	Molecular Weight
Target Compound Data	236.38 g/mol
Comparator Or Baseline	Unlabeled ML204: 226.32 g/mol
Quantified Difference	+10.06 Da
Conditions	High-resolution mass spectrometry (HRMS) or triple quadrupole MS

Why This Matters

The 10 Da mass difference ensures the internal standard peak is baseline-resolved from the analyte, a prerequisite for validated LC-MS/MS quantification methods in drug metabolism and pharmacokinetic (DMPK) studies.

• [1] Santa Cruz Biotechnology. 4-Methyl-2-(1-piperidinyl)-quinoline-d10 (sc-483338). View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS/MS. Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

ML204 Pharmacological Selectivity: TRPC4/TRPC5

While the d10-labeled compound itself is used as an analytical tracer, the unlabeled parent ML204 provides the biological activity context. ML204 inhibits TRPC4β-mediated intracellular Ca²⁺ rise with an IC₅₀ of 0.96 μM and exhibits 19-fold selectivity against TRPC6 channel activation [1]. In whole-cell patch clamp, it blocks TRPC4β currents with an IC₅₀ of 2.6 μM [2]. This dual inhibitory activity and selectivity profile against other TRP channels (TRPV1, TRPV3, TRPA1, TRPM8) and voltage-gated ion channels (sodium, potassium, calcium) are established via the unlabeled compound and are retained by the deuterated isotopologue [3]. The deuterated analog is not intended for direct biological activity studies.

Parent Compound Selectivity

Class-level

IC₅₀ 0.96 μM TRPC4β
19-fold vs TRPC6

Context for biological matrix selection (TRPC4/5-expressing tissues)

Deuterated analog not intended for activity studies

Evidence Dimension	TRPC4 Inhibition (Fluorescence)
Target Compound Data	IC₅₀ = 0.96 μM (ML204)
Comparator Or Baseline	TRPC6: IC₅₀ = 17.9 μM
Quantified Difference	19-fold selectivity
Conditions	μ-opioid receptor stimulation; fluorescent Ca²⁺ assay

Why This Matters

Understanding the parent compound's selectivity enables researchers to contextualize analytical data within known pharmacological activity, ensuring the deuterated standard is applied in relevant biological matrices (e.g., TRPC4/5-expressing tissues).

• [1] Miller MR, Shi J, Wu M, et al. Novel Chemical Inhibitor of TRPC4 Channels. Probe Reports from the NIH Molecular Libraries Program. 2010. View Source
• [2] Miller M, Shi J, Zhu Y, et al. Identification of ML204, a novel potent antagonist that selectively modulates native TRPC4/C5 ion channels. J Biol Chem. 2011;286(38):33436-33446. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. ML204 Ligand Page. View Source

Chemical Purity Specification and Quality Control

4-Methyl-2-(1-piperidinyl)-quinoline-d10 is supplied with a specified chemical purity of 98% as determined by TLC analysis for the referenced lot (sc-483338) [1]. This purity level meets or exceeds the standard for commercially available deuterated quinoline reference materials, which typically range from 95% to ≥98% (HPLC) . While direct HPLC purity data for the d10 isotopologue may not be universally reported, the batch-specific TLC purity provides a verifiable quality metric for procurement decisions .

Chemical Purity

Specification review

98% (TLC)

Lot sc-483338

Minimizes interfering impurities for MS accuracy

Batch-specific; verify method-specific purity needs

Evidence Dimension	Chemical Purity
Target Compound Data	98% (TLC; lot sc-483338)
Comparator Or Baseline	Unlabeled ML204: ≥98% (HPLC) or ≥99% (HPLC) across vendors
Quantified Difference	Equivalent purity class for reference standard applications
Conditions	TLC: SiO2; Hexanes:Ethyl Acetate:Ammonium Hydroxide = 9:1:0.1; UV, AMCS, and KMnO4 visualization

Why This Matters

High chemical purity ensures the deuterated compound does not introduce interfering impurities that could compromise the accuracy of quantitative MS assays or NMR tracer studies.

• [1] Santa Cruz Biotechnology. Sample Certificate of Analysis for sc-483338. 2024. View Source

4-Methyl-2-(1-piperidinyl)-quinoline-d10 Application Scenarios

Internal Standard for Pharmacokinetic Quantification

In drug metabolism and pharmacokinetics (DMPK) studies, 4-Methyl-2-(1-piperidinyl)-quinoline-d10 is spiked into biological matrices (plasma, tissue homogenates) prior to sample preparation to serve as an internal standard for the precise quantification of ML204. The +10 Da mass shift ensures baseline separation from the unlabeled analyte, while the near-identical chemical properties correct for extraction efficiency and matrix effects [1]. This application is essential for generating regulatory-compliant concentration-time profiles in preclinical and clinical development.

Stable Isotope Tracer for ML204 Metabolic Fate

The deuterium label in 4-Methyl-2-(1-piperidinyl)-quinoline-d10 enables its use as a tracer to study the in vitro metabolic stability, metabolite identification, and tissue distribution of ML204 without reliance on radioactive labeling. Mass spectrometry can distinguish the d10-labeled parent and its metabolites from endogenous compounds, facilitating quantitative whole-body autoradiography (QWBA) alternatives and elucidating clearance pathways [2].

Reference Standard for Method Development and Validation

During the development of HPLC, UPLC-MS/MS, or GC-MS methods targeting ML204 or structurally related quinoline derivatives, 4-Methyl-2-(1-piperidinyl)-quinoline-d10 serves as a calibration and quality control standard. Its high isotopic purity (94.09% d10) and defined chemical purity (98% TLC) provide a reliable reference point for establishing linearity, accuracy, precision, and lower limit of quantification (LLOQ) according to ICH and FDA bioanalytical guidelines [1].

qNMR Standard for Purity Assignment

In analytical laboratories, 4-Methyl-2-(1-piperidinyl)-quinoline-d10 can be employed as an internal concentration standard for quantitative NMR (qNMR) experiments. The deuteration of the piperidine ring simplifies the ¹H NMR spectrum, allowing for accurate integration of residual proton signals against a certified reference material, thereby establishing the absolute purity and concentration of ML204 stock solutions used in biological assays .

Application

Selection Property

Validation Focus

DMPK quantification studies

+10 Da mass shift, co-eluting ISTD

Matrix effect correction, extraction efficiency review

Metabolic fate tracing

Deuterium label enables MS distinction without radiolabeling

Clearance pathway elucidation in research models

LC-MS/MS method calibration

Defined isotopic purity (94.09% d10) and chemical purity (98%)

Linearity, accuracy, precision, LLOQ endpoint review

qNMR concentration standard

Deuteration simplifies ¹H NMR spectrum

Absolute purity and concentration assignment

• [1] Santa Cruz Biotechnology. 4-Methyl-2-(1-piperidinyl)-quinoline-d10 (sc-483338). View Source
• [2] Miller MR, Shi J, Wu M, et al. Novel Chemical Inhibitor of TRPC4 Channels. Probe Reports from the NIH Molecular Libraries Program. 2010. View Source